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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethan-1-one phenylhydrazone

CAS No.: 57845-08-6

Cat. No.: B3065704

Get Quote

An In-Depth Technical Guide to the Safe Handling and Disposal of 1-(4-Chlorophenyl)ethan-1-one phenylhydrazone

In drug development and synthetic organic chemistry, 1-(4-Chlorophenyl)ethan-1-one phenylhydrazone (also known as 4'-Chloroacetophenone

phenylhydrazone) serves as a valuable chemical intermediate. However, its structural composition—specifically the integration of a chlorophenyl moie

and a hydrazone linkage—demands rigorous, specialized disposal protocols.

As your preferred partner in laboratory safety and chemical handling, we have synthesized this procedural guide to provide researchers and operation

managers with the self-validating protocols necessary to ensure environmental compliance, protect laboratory personnel, and optimize waste

management logistics.

Chemical Profile and Hazard Causality
To safely manage any chemical waste, one must first understand the physical properties and the causality behind its hazard classification. 1-(4-
Chlorophenyl)ethan-1-one phenylhydrazone is a stable solid at room temperature, but it is frequently disposed of as a solution or slurry in organic

carrier solvents following synthesis workflows.

Table 1: Physical & Chemical Profile

Property Value

Chemical Name 1-(4-Chlorophenyl)ethan-1-one phenylhydrazone

CAS Number 57845-08-6

Molecular Formula C14H13ClN2[1]

Molecular Weight 244.72 g/mol [1]

Melting Point 112-113 °C[1]

Boiling Point 355.6 °C at 760 mmHg[1]

Waste Classification Halogenated Organic Waste

The Causality of the Hazard: The presence of the covalently bound chlorine atom dictates the entire downstream lifecycle of this waste. Halogenated

organic compounds cannot be processed through standard biological wastewater treatment or basic fuel blending. If incinerated at insufficient

temperatures, chlorinated organics can generate highly toxic polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs). Therefore, this

compound must be strictly isolated and treated via specialized high-temperature destruction[2].

Regulatory Framework and Generator Categories
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Under the EPA's Resource Conservation and Recovery Act (RCRA), specifically 40 CFR 262.11, generators are legally required to make an accurate

hazardous waste determination for any solid waste produced[3]. The stringency of your facility's disposal logistics depends directly on your generator

category, which is determined by the total volume of hazardous waste your facility produces monthly[4].

Table 2: EPA Generator Categories & Accumulation Limits (40 CFR 262.13)

Generator Category Generation Limit (per month) Max Accumulation Limit

Very Small Quantity Generator (VSQG) ≤ 100 kg ≤ 1,000 kg

Small Quantity Generator (SQG) > 100 kg and < 1,000 kg ≤ 6,000 kg

Large Quantity Generator (LQG) ≥ 1,000 kg No strict weight limit (90-day time limit)

Note: Academic and research institutions may opt to manage their waste under the alternative, flexible requirements of 40 CFR 262 Subpart K

(Laboratory Management Plan)[5].

Step-by-Step Disposal Methodology
Do not simply treat disposal as an afterthought; treat it as the final, critical step of your experimental workflow. The following self-validating protocol

ensures that every action taken mitigates risk and ensures compliance.

Step 1: Hazardous Waste Determination & Segregation

Action: Isolate all waste containing 1-(4-Chlorophenyl)ethan-1-one phenylhydrazone into a dedicated "Halogenated Organic Waste" stream.

Causality: Mixing this chlorinated compound with non-halogenated solvent waste forces the entire bulk mixture to be classified and billed as

halogenated waste[6]. Because halogenated waste requires specialized, expensive treatment, failing to segregate streams needlessly inflates your

facility's hazardous waste management costs[6].

Step 2: Primary Containment

Action: Transfer the waste into a high-density polyethylene (HDPE) or PTFE-lined glass receptacle. The container must feature a threaded cap.

Causality: The container must remain vapor-tight and closed at all times unless actively adding waste. This prevents the fugitive emission of toxic

carrier solvents and protects laboratory personnel from chronic inhalation exposure.

Step 3: EPA-Compliant Labeling

Action: Affix a compliant label to the container before the first drop of waste is added. The label must explicitly state "Hazardous Waste" (or an

approved alternative term under Subpart K) and list the full chemical name[5].

Causality: Unidentified waste poses severe risks to emergency responders. Abbreviations, trade names, or structural formulas are legally insufficie

and violate EPA laboratory management plans[5].

Step 4: Satellite Accumulation Area (SAA) Management

Action: Store the active waste container in a designated SAA at or near the point of generation. Ensure secondary containment (e.g., a spill tray) is

used.

Causality: By strictly controlling the volume (e.g., a maximum of 55 gallons of non-acute hazardous waste) and ensuring the waste remains under t

direct control of the operator, laboratories minimize the risk of large-scale, catastrophic spills.

Step 5: Final Treatment via High-Temperature Incineration

Action: Coordinate with a permitted Treatment, Storage, and Disposal Facility (TSDF) for final removal.
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Causality: Halogenated organics must be destroyed using rotary kiln incineration equipped with caustic scrubbing[2]. The extreme temperatures

(>1000 °C) cleave the organic framework, while the caustic scrubber chemically neutralizes the corrosive hydrochloric acid (HCl) gas generated by

the combustion of the chlorophenyl group[2].

Workflow Visualization
To ensure these procedures are easily communicable to your laboratory staff, we have mapped the operational logic of this disposal plan below.
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Click to download full resolution via product page

Workflow for the segregation, containment, and disposal of halogenated hydrazone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.
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Contact our Ph.D. Support Team for a compatibility check
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